Methyl trifluoroacetate
Cat. No. B1584507
:
431-47-0
M. Wt: 128.05 g/mol
InChI Key: VMVNZNXAVJHNDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07098196B1
Procedure details
Methyl trifluoroacetate (804 μL, 7.99 mmoles) and triethylamine (928 μL, 6.66 mmoles) were added to a suspension of glycine (500 mg, 6.66 mmoles) in methanol (2.5 mL). After the mixture was stirred vigorously for 18 h, 1 N HCl was added dropwise until the a pH of 2 was obtained. The reaction was added to ethyl acetate (30 mL) was washed with 1 N HCl (2×10 mL), dried over MgSO4, and concentrated in vacuo to yield the amide as a white solid (991 mg, 5.79 mmoles, 87%). LRMS: (CI+) calcd for C4H4NO3F3 (M+NH4): 189; found: 189. 1H NMR: spectrum is consistent with the predicted structure.
Name
Yield
87%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:8])([F:7])[C:3](OC)=[O:4].C(N(CC)CC)C.[NH2:16][CH2:17][C:18]([OH:20])=[O:19].Cl>CO.C(OCC)(=O)C>[F:8][C:2]([F:1])([F:7])[C:3]([NH:16][CH2:17][C:18]([OH:20])=[O:19])=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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804 μL
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|
Type
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reactant
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Smiles
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FC(C(=O)OC)(F)F
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|
Name
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|
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Quantity
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928 μL
|
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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NCC(=O)O
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|
Name
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|
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Quantity
|
2.5 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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|
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After the mixture was stirred vigorously for 18 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
was obtained
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WASH
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Type
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WASH
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Details
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was washed with 1 N HCl (2×10 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
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|
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Type
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product
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Smiles
|
FC(C(=O)NCC(=O)O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 5.79 mmol | |
| AMOUNT: MASS | 991 mg | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 86.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
